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For Researchers, Scientists, and Drug Development Professionals

Abstract

Spirambrene is a synthetic fragrance ingredient known for its potent woody and ambery scent
profile. This document provides a technical overview of Spirambrene, consolidating available
data on its chemical identity, physicochemical properties, and toxicological profile. Due to its
proprietary nature as a commercial fragrance compound, detailed experimental protocols for its
synthesis and specific biological activity are not extensively available in the public domain. This
guide, therefore, summarizes the existing knowledge and presents it in a structured format to
aid researchers and professionals in understanding this compound based on the available
scientific and regulatory information.

Chemical Identity and Molecular Structure

Spirambrene is the trade name for a mixture of diastereoisomers of 2',2',3,7,7-
Pentamethylspiro[bicyclo[4.1.0]heptane-2,5'-[1][2]dioxane].[3] The molecular complexity arises
from its spirocyclic structure, which contributes to its unique olfactory properties.
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Molecular Formula: CisH2602[3]

Several CAS (Chemical Abstracts Service) numbers have been associated with Spirambrene
and its various isomers, reflecting the isomeric complexity of the commercial product.

Compound/Mixture CAS Number
Spirambrene (diastereoisomers) 121251-68-1[4]
Spirambrene (diastereoisomers) 121251-67-0[3][4]
Spirambrene 533925-08-5[5][6]

Physicochemical and Toxicological Data

The following tables summarize the available quantitative data for Spirambrene. This
information is primarily sourced from technical data sheets from its manufacturer, Givaudan,
and other chemical suppliers.

Table 1: Physicochemical Properties of Spirambrene
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Property Value Source
Molecular Weight 238.4 g/mol [3]
Appearance Colorless Liquid [3]
Boiling Point 252 °C [31[4]

Vapor Pressure 0.0039 hPa (at 20 °C)

[3]4]

Log P (Octanol/Water Partition 49
Coefficient) '

[3]

0.97920 to 0.99000 @ 25.00

Specific Gravity oc

[1]

) 1.49400 to 1.50000 @ 20.00
Refractive Index

[1]

°C
_ > 93.3 °C (> 200.0 °F) Closed
Flash Point [7]
Cup
- Insoluble in water; soluble in
Solubility

organics

Table 2: Toxicological Profile of Spirambrene

Endpoint Value Species Source
Acute Oral Toxicity
> 5000 mg/kg Rat [1]
(LD50)
Skin Irritation Causes skin irritation Not specified [7]
Direct contact may
Eye Irritation cause temporary Not specified [7]

irritation

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis of Spirambrene are not

publicly available and are considered proprietary information by the manufacturer. The
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synthesis would likely involve multi-step organic chemistry processes to construct the complex
spiro[bicyclo[4.1.0]heptane-2,5'-[1][2]dioxane] scaffold.

Similarly, specific experimental protocols detailing the investigation of Spirambrene's biological
activity, such as receptor binding assays or in-vivo physiological studies, are not found in open
literature. Research in the fragrance industry on the biological effects of specific molecules is
often conducted internally.

Potential Biological Activity and Signhaling Pathways
Olfactory Perception

The primary biological effect of Spirambrene is its interaction with olfactory receptors in the
nasal cavity, leading to the perception of its characteristic scent. The general mechanism of
olfaction involves the binding of volatile molecules to specific G-protein coupled receptors
(GPCRs) on olfactory sensory neurons. This binding event initiates a signal transduction
cascade, leading to the generation of an action potential that is transmitted to the olfactory bulb
in the brain and subsequently interpreted as a specific smell.[8] While Givaudan has conducted
extensive research on olfactory receptors, the specific receptors that bind to Spirambrene
have not been publicly disclosed.[9]

Olfactory Sensory Neuron Brain

aaaaaaaa

Click to download full resolution via product page

A conceptual diagram of the general olfactory signaling pathway for a fragrance molecule.

Other Biological Effects

Fragrance molecules can have various psychophysiological effects on humans, influencing
mood, stress levels, and cognitive function.[10] These effects are thought to be mediated
through the central nervous system following the processing of olfactory signals. However,
specific studies on the systemic or cellular effects of Spirambrene beyond olfaction are not
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available in the scientific literature. Some studies have raised general concerns about the
potential for fragrance compounds to act as endocrine disruptors or to have other toxicological
effects, but these have not been specifically linked to Spirambrene.[11]

Logical Workflow for Safety Assessment

For a fragrance ingredient like Spirambrene, a rigorous safety assessment is typically
conducted by the manufacturer and reviewed by regulatory bodies. The following diagram
illustrates a logical workflow for such an assessment.
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A logical workflow for the safety assessment of a fragrance ingredient.
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Conclusion

Spirambrene is a commercially significant fragrance ingredient with a well-defined chemical
structure and some publicly available physicochemical and toxicological data. However, for a
detailed understanding of its synthesis, biological mechanism of action, and for the
development of potential applications beyond the fragrance industry, access to proprietary data
would be necessary. The information provided in this guide serves as a foundational resource
for researchers and professionals, summarizing the current state of public knowledge on
Spirambrene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Spirambrene CAS number and molecular formula].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16213631/docs#spirambrene-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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